Cas no 884341-38-2 (1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-)

1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl- structure
884341-38-2 structure
Product Name:1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-
CAS No:884341-38-2
MF:C11H19N3
MW:193.288662195206
CID:1923952
Update Time:2025-01-07

1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N,N-dimethyl-
    • 1,4-Benzenediamine, 2-[(dimethylamino)methyl]-N1,N1-dimethyl-
    • Inchi: 1S/C11H19N3/c1-13(2)8-9-7-10(12)5-6-11(9)14(3)4/h5-7H,8,12H2,1-4H3
    • InChI Key: RTOSOGGGOAYSNC-UHFFFAOYSA-N
    • SMILES: C1(N(C)C)=CC=C(N)C=C1CN(C)C

Computed Properties

  • Exact Mass: 193.158
  • Monoisotopic Mass: 193.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5A^2

Experimental Properties

  • Density: 1.037±0.06 g/cm3(Predicted)
  • Boiling Point: 294.3±30.0 °C(Predicted)
  • pka: 8.82±0.28(Predicted)
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